Cas no 20492-13-1 (perylen-3-amine)

• Product Name: perylen-3-amine
• CAS No: 20492-13-1
• MF: C₂₀H₁₃N
• MW: 267.323924779892
• CID: 1016722
• PubChem ID: 146539
• Update Time: 2025-04-20

perylen-3-amine Chemical and Physical Properties

Names and Identifiers

• perylen-3-amine
• 3-Aminoperylene
• 3-Aminoperyleneneat
• 3-PERYLENAMINE
• 3-Aminoperylen
• 3-Aminophenylen
• AC1L3TEW
• AG-E-50229
• BRN 2217022
• CTK1A6127
• LS-102497
• Perylen-3-ylamin
• perylen-3-ylamine
• DTXSID80174470
• 4-12-00-03508 (Beilstein Handbook Reference)
• 20492-13-1
• SCHEMBL12175896

• Inchi： 1S/C20H13N/c21-18-11-10-16-14-7-2-5-12-4-1-6-13(19(12)14)15-8-3-9-17(18)20(15)16/h1-11H,21H2
• InChI Key： IQEWYVIHLJJXKR-UHFFFAOYSA-N
• SMILES： NC1=CC=C2C3C=CC=C4C=CC=C(C5C=CC=C1C2=5)C=34

Computed Properties

• Exact Mass: 267.10489
• Monoisotopic Mass: 267.104799
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 26

Experimental Properties

• Density: 1.347
• Boiling Point: 530°C at 760 mmHg
• Flash Point: 306°C
• Refractive Index: 1.931
• PSA: 26.02